Cas no 1021025-07-9 (methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate)

• Product Name: methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate
• CAS No: 1021025-07-9
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• CID: 6621211
• PubChem ID: 43995201
• Update Time: 2025-05-21

methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate
• 1021025-07-9
• methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-yl]benzoate
• AKOS024672682
• F2711-1119
• methyl 4-(6-(2-methoxyethyl)-2,5-dioxo-2,3,4,5,6,7-hexahydro-1H-pyrrolo[3,4-d]pyrimidin-4-yl)benzoate

• Inchi： 1S/C17H19N3O5/c1-24-8-7-20-9-12-13(15(20)21)14(19-17(23)18-12)10-3-5-11(6-4-10)16(22)25-2/h3-6,14H,7-9H2,1-2H3,(H2,18,19,23)
• InChI Key： JKFXYQDEVDVUOA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2NC(=O)NC3CN(CCOC)C(=O)C=32)C=C1

Computed Properties

• Exact Mass: 345.13247072g/mol
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate

Introduction to Methyl 4-[6-(2-Methoxyethyl)-2,5-Dioxo-1,3,4,7-Tetrahydropyrrolo[3,4-d]Pyrimidin-4-yl]Benzoate (CAS No. 1021025-07-9)

Methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate (CAS No. 1021025-07-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoate esters and features a pyrrolopyrimidine core, which is a heterocyclic structure known for its potential bioactivity. The presence of the methoxyethyl group further enhances its chemical diversity and functional properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolopyrimidine ring system followed by the introduction of the methoxyethyl substituent and the benzoate ester group. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The use of green chemistry principles in the synthesis has also been explored to minimize environmental impact.

In terms of pharmacological activity, methyl 4-[6-(2-methoxyethyl)-2,5-dioxo-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate has shown promising results in various biological assays. Studies have demonstrated its potential as a cancer therapeutic agent, with mechanisms involving inhibition of key enzymes or modulation of cellular signaling pathways. Additionally, this compound has exhibited antiviral properties strong>, making it a candidate for antiviral drug development.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. Researchers are actively exploring the substitution patterns on the pyrrolopyrimidine ring and the benzoate ester group to identify optimal pharmacokinetic profiles. Computational modeling techniques have been employed to predict the binding affinities of this compound to various drug targets, providing valuable insights into its mechanism of action.

In conclusion, methyl 4-[6-(< strong >2-methoxyethyl strong >)-< strong >2 ,5 -dioxo strong > -< strong >1 ,3 ,4 ,7 -tetrahydropyrrolo [3 ,4 -d ] pyrimidin strong > -< strong >4 -yl strong > ] benzoate ( CAS No . 1021025 -07 -9 ) represents a significant advancement in medicinal chemistry . Its unique structure , coupled with promising biological activities , positions it as a valuable tool in drug discovery and development . Continued research into its properties will undoubtedly unlock new therapeutic applications and improve our understanding of its molecular mechanisms . p > article > response >